Cas no 884507-40-8 (N-Methyl-4-(pyrrolidin-1-ylmethyl)benzylamine)

• Product name: N-Methyl-4-(pyrrolidin-1-ylmethyl)benzylamine
• CAS No: 884507-40-8
• MF: C₁₃H₂₀N₂
• MW: 204.3113
• MDL: MFCD08060619
• CID: 993080
• PubChem ID: 18525869

N-Methyl-4-(pyrrolidin-1-ylmethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4-(pyrrolidin-1-ylmethyl)benzylamine
• BDBM50520363
• N-Methyl-1-{4-[(pyrrolidin-1-yl)methyl]phenyl}methanamine
• PJTVZWBZDHZISX-UHFFFAOYSA-N
• N-methyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanamine
• N-methyl-1-[4-(pyrrolidin-1-ylmethyl)phenyl]methanamine
• DTXSID50594621
• methyl({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)amine
• SCHEMBL1934394
• CS-0317010
• MFCD08060619
• AKOS009084692
• 884507-40-8
• PS-5614
• N-Methyl-1-(4-(pyrrolidin-1-ylmethyl)phenyl)methanamine
• CHEMBL4451147
• FT-0736093
• methyl({[4-(pyrrolidin-1-ylmethyl)phenyl]methyl})amine
• DB-077302

• MDL： MFCD08060619
• Inchi： InChI=1S/C13H20N2/c1-14-10-12-4-6-13(7-5-12)11-15-8-2-3-9-15/h4-7,14H,2-3,8-11H2,1H3
• InChI Key： PJTVZWBZDHZISX-UHFFFAOYSA-N
• SMILES： CNCC1=CC=C(C=C1)CN2CCCC2

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų